3-(glutathion-S-yl)-1,4-naphthoquinone
3-(glutathion-S-yl)-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
114576-98-6
VCID:
VC0218830
InChI:
InChI=1S/C20H23N3O8S/c21-12(5-6-16(25)26)19(30)23-13(20(31)22-8-17(27)28)9-32-15-7-14(24)10-3-1-2-4-11(10)18(15)29/h1-4,7,12-13,24,29H,5-6,8-9,21H2,(H,22,31)(H,23,30)(H,25,26)(H,27,28)/t12-,13-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CC(=C2O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O
Molecular Formula:
C20H23N3O8S
Molecular Weight:
465.5 g/mol
3-(glutathion-S-yl)-1,4-naphthoquinone
CAS No.: 114576-98-6
Main Products
VCID: VC0218830
Molecular Formula: C20H23N3O8S
Molecular Weight: 465.5 g/mol
| CAS No. | 114576-98-6 |
|---|---|
| Product Name | 3-(glutathion-S-yl)-1,4-naphthoquinone |
| Molecular Formula | C20H23N3O8S |
| Molecular Weight | 465.5 g/mol |
| IUPAC Name | (4S)-4-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1,4-dihydroxynaphthalen-2-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C20H23N3O8S/c21-12(5-6-16(25)26)19(30)23-13(20(31)22-8-17(27)28)9-32-15-7-14(24)10-3-1-2-4-11(10)18(15)29/h1-4,7,12-13,24,29H,5-6,8-9,21H2,(H,22,31)(H,23,30)(H,25,26)(H,27,28)/t12-,13-/m0/s1 |
| Standard InChIKey | YKXMZVCXFUUVNI-STQMWFEESA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CC(=C2O)SC[C@@H](C(=O)NCC(=O)O)NC(=O)[C@H](CCC(=O)O)N)O |
| SMILES | C1=CC=C2C(=C1)C(=CC(=C2O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC(=C2O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O |
| Sequence | EXG |
| Synonyms | 3-(glutathion-S-yl)-1,4-naphthoquinone GSYNQ |
| PubChem Compound | 3081062 |
| Last Modified | Nov 11 2021 |
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